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Compound Name:
D-Glucurono-6,3-lactone

acetonide

Cat. No.: B7769936 Get Quote

An In-depth Technical Guide to D-Glucurono-6,3-lactone Acetonide

Introduction
D-Glucurono-6,3-lactone acetonide, also identified by its systematic name 1,2-O-

Isopropylidene-α-D-glucurono-6,3-lactone, is a derivative of D-glucuronic acid.[1][2] This

compound is a key intermediate in organic synthesis, particularly in carbohydrate chemistry

and the development of novel pharmaceutical agents.[2][3] Its structure incorporates a bicyclic

lactone system and an acetonide (isopropylidene) protecting group, which makes it a versatile

building block for creating more complex molecules.[2][4] This guide provides a comprehensive

overview of its structure, properties, synthesis, and applications for researchers and

professionals in drug development.

Chemical Structure and Properties
D-Glucurono-6,3-lactone acetonide is characterized by a furanose ring fused with a γ-lactone

ring, and an isopropylidene group protecting the 1- and 2-position hydroxyl groups. This

acetonide group enhances its solubility in organic solvents and allows for selective reactions at

other positions of the molecule.[4]

Key Identifiers and Properties:
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Property Value Reference

CAS Number 20513-98-8 [1]

Molecular Formula C₉H₁₂O₆ [1]

Molecular Weight 216.19 g/mol [1]

Melting Point 119-121 °C [1][2]

Boiling Point 386.0 ± 42.0 °C (Predicted) [1]

Density 1.410 ± 0.06 g/cm³ (Predicted) [1]

Appearance White to off-white solid [4]

Solubility
Slightly soluble in chloroform

and water
[1][2]

A logical representation of the core chemical structure is provided below.
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Caption: Core structure of D-Glucurono-6,3-lactone acetonide.

Synthesis and Experimental Protocols
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The synthesis of D-Glucurono-6,3-lactone acetonide can be achieved from readily available

starting materials such as D-glucose. A common synthetic route involves the protection of

hydroxyl groups followed by oxidation and lactonization.[5]

Synthetic Workflow from D-Glucose:

α-D-Glucose

1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose

Acetone, Acid catalyst

1,2-O-Isopropylidene-α-D-glucofuranose

Selective deprotection
(e.g., 40% Acetic Acid)

Sodium salt of 1,2-O-isopropylidene-α-D-glucofuranuronic acid

Oxidation
(e.g., Pt/C, O2)

D-Glucurono-6,3-lactone

Acidification (pH=2)
Lactone ring closure

1,2-O-Isopropylidene-D-glucurono-6,3-lactone

Acetonation
(Acetone, CuCl2·2H2O)
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Caption: Synthesis pathway of D-Glucurono-6,3-lactone acetonide from α-D-glucose.

Experimental Protocol for Acetonide Formation:

A reported method for the direct synthesis of the acetonide from D-glucurono-6,3-lactone

involves the following steps[5]:

D-glucurono-6,3-lactone is treated with acetone, which acts as both the reagent and the

solvent.

Copper(II) chloride dihydrate (CuCl₂·2H₂O) is added to the mixture.

The reaction mixture is refluxed for approximately 8 hours.

This method has been reported to produce 1,2-O-isopropylidene-D-glucurono-6,3-lactone in

high yield (88%) and purity, often without the need for further purification.[5]

Applications in Research and Development
D-Glucurono-6,3-lactone acetonide is a valuable intermediate for the synthesis of a variety of

biologically significant molecules. Its protected structure allows for regioselective modifications,

making it an important starting material in multi-step syntheses.

Key Application Areas:

Carbohydrate Chemistry: It serves as a precursor for the synthesis of modified sugars and

their derivatives.[5]

Pharmaceutical Synthesis: It is utilized in the preparation of complex molecules and potential

drug candidates.[2][3] For instance, it can be converted to optically active and partially

protected inositols.[6]

Nucleoside Analogs: The lactone can be converted into glucuronamides, which are then

used in the N-glycosylation step to form novel nucleoside analogs for potential therapeutic

applications.[3]
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The logical relationship of its utility is depicted in the diagram below.
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Caption: Applications of D-Glucurono-6,3-lactone acetonide in synthesis.

Conclusion
D-Glucurono-6,3-lactone acetonide is a structurally important and synthetically versatile

molecule. Its well-defined stereochemistry, coupled with the presence of the acetonide

protecting group, makes it an ideal starting material for the synthesis of complex, high-value

chemical entities. The methodologies for its synthesis are well-established, and its utility in the

preparation of bioactive compounds underscores its importance for professionals in the fields

of chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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